Cas no 1804704-83-3 (4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1804704-83-3
• MF: C₇H₃F₆N
• MW: 215.095842599869
• CID: 4799838
• Update Time: 2025-10-10

4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F6N/c8-4-2-14-1-3(7(11,12)13)5(4)6(9)10/h1-2,6H
• InChI Key： KMADOZLUDAQEPT-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1C(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1804704-83-3)

4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1804704-83-3) is a fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and specialty chemicals. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to the growing demand for fluorinated compounds in modern science.

The structural features of 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine contribute to its versatility. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design and agrochemical formulations. Recent studies highlight its role in the development of next-generation pesticides and pharmaceutical intermediates, aligning with the global trend toward sustainable and efficient chemical solutions. Keywords such as fluorinated pyridine derivatives and CAS 1804704-83-3 applications are frequently searched in academic and industrial databases, reflecting the compound's relevance.

In the context of agrochemicals, 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine is being investigated for its potential as a key building block in crop protection agents. The compound's ability to modulate biological activity makes it a candidate for innovative formulations targeting resistant pests and diseases. This aligns with the rising interest in sustainable agriculture and eco-friendly pesticides, topics that dominate current discussions in the agricultural sector.

From a pharmaceutical perspective, the compound's fluorine-rich structure offers advantages in drug discovery. Fluorine atoms are known to improve bioavailability and binding affinity, making 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine a promising scaffold for medicinal chemistry. Searches for fluorinated drug intermediates and pyridine-based therapeutics have surged, indicating a strong interest in this area. Researchers are particularly focused on its potential in central nervous system (CNS) drugs and anti-inflammatory agents.

The synthesis and characterization of 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine involve advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are essential for its application in high-value industries. The compound's CAS No. 1804704-83-3 is often referenced in patents and scientific literature, underscoring its importance in chemical innovation.

Environmental and regulatory considerations are also critical when discussing 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine. As the chemical industry moves toward greener practices, the compound's ecological impact and degradation pathways are under scrutiny. This aligns with the broader conversation around green chemistry and sustainable manufacturing, which are top priorities for regulators and consumers alike.

In conclusion, 4-(Difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1804704-83-3) represents a cutting-edge example of how fluorinated compounds are shaping the future of multiple industries. Its applications in agrochemicals, pharmaceuticals, and specialty chemicals highlight its versatility and potential. As research continues, this compound is likely to play an even greater role in addressing some of the most pressing challenges in science and technology today.